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Compound of Interest

Compound Name: L-Prolinamide

Cat. No.: B555322

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for L-Prolinamide powder (CAS
No: 7531-52-4), a key intermediate in pharmaceutical and organic synthesis.[1][2][3]
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining
experimental integrity.

Physicochemical and Toxicological Profile

L-Prolinamide is a white to light yellow crystalline solid or powder.[4][5] It is soluble in polar
solvents like water and ethanol. While it is not classified as a hazardous substance according
to Regulation (EC) No. 1272/2008 [CLP], it is essential to handle it with care, as with all
laboratory chemicals. The toxicological properties have not been thoroughly investigated, and it
Is recommended to avoid unnecessary exposure.

Quantitative Data Summary

The following tables summarize the key quantitative data for L-Prolinamide.

Table 1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula CsH10N20
Molecular Weight 114.15 g/mol
Melting Point 95-104 °C
Boiling Point 264 °C (at 981 hPa)
Water Solubility 702.5 g/L (at 20 °C)
log Pow (n-octanol/water) -1 (at 21 °C)
Density 1.27 g/lcm3 (at 26.7 °C)
Vapor Pressure <0.111 Pa (at 25 °C)
Auto-ignition Temperature 390 °C (at 986 hPa)
Flash Point 47 °C
Table 2: Toxicological Data
Test Result Species Source(s)

Acute Oral Toxicity
(LD50)

5000 mg/kg bw

Rat (male/female)

Toxicity to daphnia
(EC50)

> 100 mg/L (48 h)

Daphnia magna

Toxicity to algae
(EC50)

Desmodesmus

> 100 mg/L (72 h) ]
subspicatus

Skin

Corrosion/Irritation

Based on available

Not classified
data

Serious Eye

Damage/Irritation

Based on available

Not classified
data

Hazard Identification and Risk Management
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The primary hazards associated with L-Prolinamide powder are inhalation of dust, and contact
with skin and eyes. Fine dusts of organic compounds also have the potential to form explosive
mixtures in the air. A thorough risk assessment should be conducted before handling this
chemical.

Hazard Identification and Risk Assessment Workflow

Risk Assessment Process
Physicochemical Workplace Control Monitor
Identify Hazards Properties Assess Exposure Gonditions Evaluate Risks Measties Implement Controls Effedtiveness Review & Update

Click to download full resolution via product page
Caption: A logical workflow for chemical hazard identification and risk assessment.
Safe Handling and Engineering Controls

Personal Protective Equipment (PPE)

The following PPE should be worn when handling L-Prolinamide powder:

Eye Protection: Chemical safety goggles or glasses with side shields.

e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves should be
inspected before use and changed frequently.

» Body Protection: A laboratory coat and closed-toe shoes are mandatory. For larger
guantities, a chemical-resistant apron is recommended.

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
respirator for dusts should be used.

Engineering Controls

o Work in a well-ventilated area.

o For procedures that may generate significant amounts of dust, use a chemical fume hood or
a glove box.
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e Ensure that eyewash stations and safety showers are readily accessible.

General Laboratory Safety Workflow for Handling
Powders

/Safe Powder Handling Workflow\

Preparation

\Wear appropriate
PPE

Handling

Minimize dust
generation

Cleaning

Decontaminate
surfaces

Disposal

Click to download full resolution via product page
Caption: A general workflow for the safe handling of chemical powders in a laboratory setting.
Storage and Stability
» Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.

o Protect from moisture, direct sunlight, and air contact.
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e L-Prolinamide is stable under normal storage conditions.

Accidental Release and First Aid Measures
Accidental Release

In case of a spill:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.

e Avoid generating dust.

o Carefully sweep or vacuum the spilled material into a suitable, closed container for disposal.
o Decontaminate the spill area.

o Prevent the spilled material from entering drains or waterways.

First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

» Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel
unwell.

Fire and Explosion Hazard

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide. Do
not use a heavy water stream.
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» Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and
full protective gear.

» Explosion Hazard: Fine dust dispersed in the air in sufficient concentrations can create a
potential dust explosion hazard in the presence of an ignition source.

Experimental Protocols for Safety Assessment

The following are generalized protocols that can be adapted for the safety assessment of L-
Prolinamide powder.

Protocol for Assessing Potential for Dust Generation

Objective: To qualitatively assess the tendency of L-Prolinamide powder to become airborne.

Methodology:

In a fume hood, place a small, known quantity of L-Prolinamide powder on a dark, flat
surface.

From a fixed height (e.g., 30 cm), gently drop a standardized weight (e.g., a 100 g metal
cylinder) near the powder.

Visually observe and record the extent of dust cloud formation against the dark background.

Compare the results with a reference material of known dustiness.

Protocol for Skin Irritation/Corrosion Screening (In Vitro)

Objective: To assess the potential of L-Prolinamide to cause skin irritation using a
reconstituted human epidermis (RhE) model.

Methodology:

e Prepare a solution or suspension of L-Prolinamide in a suitable solvent (e.g., sterile water
or saline).

e Apply a known amount of the test substance to the surface of the RhE tissue.
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 Incubate for a specified period (e.g., 60 minutes).

o After incubation, rinse the tissue and assess cell viability using a quantitative assay (e.g.,
MTT assay).

o Compare the results to negative and positive controls to classify the irritation potential.

Disposal Considerations

Dispose of L-Prolinamide and its containers in accordance with local, regional, and national
regulations. Do not dispose of it into the environment. Uncleaned packaging should be treated
as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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